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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B042573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Hydroxybenzonitrile, also

known as 2-cyanophenol or salicylonitrile. Its chemical and physical properties, synthesis, and

applications, particularly in the fields of medicinal chemistry and materials science, are detailed.

This document is intended to be a valuable resource for professionals in research and

development.

Chemical and Physical Properties
2-Hydroxybenzonitrile is a versatile organic compound with the CAS number 611-20-1.[1][2]

[3][4] It is characterized by the presence of both a hydroxyl and a nitrile functional group on a

benzene ring.

Table 1: Physicochemical Properties of 2-Hydroxybenzonitrile
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Property Value Reference

CAS Number 611-20-1 [1][2][3][4]

Synonyms
2-Cyanophenol, Salicylonitrile,

o-Hydroxybenzonitrile
[1][3][4]

Molecular Formula C₇H₅NO [1][3]

Molecular Weight 119.12 g/mol [3][4]

Appearance

White to light yellow or off-

white to brown crystalline

powder

[1]

Melting Point 88 - 96 °C

Boiling Point 149 °C @ 14 mmHg

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone); limited

solubility in water.[1]

pKa Data not readily available

Synthesis of 2-Hydroxybenzonitrile
2-Hydroxybenzonitrile can be synthesized through various methods. A common approach

involves the dehydration of salicylaldoxime, which is itself prepared from salicylaldehyde.

Experimental Protocol: Synthesis from Salicylaldehyde
This two-step process involves the formation of salicylaldoxime followed by its dehydration to

yield 2-Hydroxybenzonitrile.

Step 1: Preparation of Salicylaldoxime

To a solution of hydroxylamine hydrochloride, an equimolar amount of a weak base (e.g.,

sodium bicarbonate) is added to liberate hydroxylamine.[5]

Salicylaldehyde is then added to the reaction mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/611-20-1/
https://www.chemimpex.com/products/26803
https://www.alzchem.com/en/2-hydroxybenzonitrile/
https://www.pharmacompass.com/chemistry-chemical-name/2-hydroxybenzonitrile
https://cymitquimica.com/cas/611-20-1/
https://www.alzchem.com/en/2-hydroxybenzonitrile/
https://www.pharmacompass.com/chemistry-chemical-name/2-hydroxybenzonitrile
https://cymitquimica.com/cas/611-20-1/
https://www.alzchem.com/en/2-hydroxybenzonitrile/
https://www.alzchem.com/en/2-hydroxybenzonitrile/
https://www.pharmacompass.com/chemistry-chemical-name/2-hydroxybenzonitrile
https://cymitquimica.com/cas/611-20-1/
https://cymitquimica.com/cas/611-20-1/
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://www.benchchem.com/product/b042573?utm_src=pdf-body
https://www.benchchem.com/pdf/discovery_and_history_of_3_4_Dichloro_2_hydroxybenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction is typically carried out in a suitable solvent system, such as an alcohol-water

mixture, and may be heated to drive the reaction to completion.[5]

Upon cooling, salicylaldoxime precipitates and can be isolated by filtration.

Step 2: Dehydration of Salicylaldoxime to 2-Hydroxybenzonitrile

The isolated salicylaldoxime is dissolved in a suitable solvent, such as toluene.

A dehydrating agent is added to the solution. Common dehydrating agents for this reaction

include acetic anhydride, thionyl chloride, or phosphorus oxychloride.[6]

The reaction mixture is heated under reflux for a specified period. The progress of the

reaction can be monitored by techniques such as thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled, and the product is isolated. This may

involve washing the organic layer with aqueous solutions to remove any remaining reagents

and byproducts, followed by drying and removal of the solvent under reduced pressure.

The crude 2-Hydroxybenzonitrile can be further purified by recrystallization to obtain a

product of high purity.
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Step 1: Salicylaldoxime Synthesis

Step 2: Dehydration to 2-Hydroxybenzonitrile
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Caption: Experimental workflow for the synthesis of 2-Hydroxybenzonitrile.
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Applications in Research and Development
2-Hydroxybenzonitrile is a valuable building block in organic synthesis, with applications in

the development of pharmaceuticals, agrochemicals, and specialty materials.

Pharmaceutical and Agrochemical Synthesis
The bifunctional nature of 2-Hydroxybenzonitrile, possessing both a nucleophilic hydroxyl

group and an electrophilic nitrile group, makes it a versatile precursor for a variety of

heterocyclic compounds. It is a key intermediate in the synthesis of benzofurans and

coumarins, which are structural motifs found in numerous biologically active molecules.[6]

While specific drug compounds directly synthesized from 2-Hydroxybenzonitrile are not

extensively documented in publicly available literature, its derivatives are of interest in drug

discovery. For instance, derivatives of the related compound 2-amino-5-formylbenzonitrile have

been investigated as potential inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated

in inflammation.[6]

Biochemical Probe and Antimicrobial Activity
2-Hydroxybenzonitrile is reported to have antimicrobial and antifungal properties.[1][2] The

proposed mechanism of action involves the disruption of microbial cell membranes and the

inhibition of essential enzymes.[5] It has demonstrated activity against both Gram-positive (e.g.,

Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa)

bacteria.[1] Furthermore, it is utilized as a biochemical probe to investigate enzyme activities

and interactions, which is a crucial aspect of drug discovery and development.[2] However,

specific enzymatic targets and detailed mechanisms of action are areas requiring further

investigation.

Materials Science
In the field of materials science, 2-Hydroxybenzonitrile is used in the synthesis of specialty

polymers and resins.[2] Its derivatives can be employed in the creation of dyes and pigments.

The unique electronic properties arising from the conjugated system and the presence of both

electron-donating and electron-withdrawing groups make it a candidate for the development of

novel organic materials with specific optical or electronic properties.

Signaling Pathways and Mechanism of Action
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Detailed information regarding the specific signaling pathways modulated by 2-
Hydroxybenzonitrile is not well-established in the current scientific literature. Its described use

as a "biochemical probe" suggests it may be used to study various enzymatic reactions, but the

specific pathways are not defined. The antimicrobial activity is broadly attributed to cell

membrane disruption and enzyme inhibition, but the precise molecular targets within microbial

signaling or metabolic pathways have not been fully elucidated. The diagram below illustrates a

generalized workflow for investigating enzyme inhibition, a process for which 2-
Hydroxybenzonitrile could be a tool.
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Caption: Generalized workflow for studying enzyme inhibition.

Safety and Handling
2-Hydroxybenzonitrile should be handled with appropriate safety precautions in a well-

ventilated laboratory environment. It is advisable to wear personal protective equipment,

including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2-Hydroxybenzonitrile is a chemical compound with significant potential in various scientific

and industrial applications. Its utility as an intermediate in the synthesis of pharmaceuticals and

advanced materials is well-recognized. While its biological activities, including antimicrobial

effects, are documented, further research is needed to fully understand its mechanisms of

action and to explore its full potential in drug development. This guide provides a foundational

understanding of 2-Hydroxybenzonitrile for researchers and professionals engaged in

chemical synthesis and life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxybenzonitrile
(2-Cyanophenol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042573#2-hydroxybenzonitrile-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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